Cas no 850411-07-3 (3-(2-Ethoxy-2-oxoethoxy)phenylboronic acid, pinacol ester)

• Product Name: 3-(2-Ethoxy-2-oxoethoxy)phenylboronic acid, pinacol ester
• CAS No: 850411-07-3
• MF: C₁₆H₂₃BO₅
• MW: 306.161825418472
• MDL: MFCD06657707
• CID: 721078
• PubChem ID: 17749919
• Update Time: 2025-11-01

3-(2-Ethoxy-2-oxoethoxy)phenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetate
• 3-(2-Ethoxy-2-oxoethoxy)phenylboronic acid, pinacol ester
• 3-(Ethoxycarbonyl)methoxyphenylboronic acid, pinacol ester
• Acetic acid,2-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-, ethyl ester
• ethyl 2-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]acetate
• [3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenoxy]-acetic acid ethyl ester
• ethyl [3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]acetate
• ethyl 2-[3-(tetramethyl-1,3,2-dioxaborolan-2-nyl)phenoxy]acetate
• Aceticacid, [3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-, ethyl ester(9CI)
• Acetic acid, [3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-, ethyl ester (9CI)
• Ethyl 2-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]acetate (ACI)
• 3-(ethoxycarbonyl)methoxyphenylboronic acid, pinacol ester, AldrichCPR
• DTXSID20590079
• BS-24231
• IUEPWIKFOCKVEU-UHFFFAOYSA-N
• CS-0151567
• SY026557
• AKOS015891060
• SCHEMBL2449091
• 850411-07-3
• AC6939
• 3-(Ethoxycarbonyl)methoxyphenylboronic acid pinacol ester
• 3-(2-Ethoxy-2-oxoethoxy)phenylboronic acid pinacol ester
• MFCD06657707
• AB25633

• MDL： MFCD06657707
• Inchi： 1S/C16H23BO5/c1-6-19-14(18)11-20-13-9-7-8-12(10-13)17-21-15(2,3)16(4,5)22-17/h7-10H,6,11H2,1-5H3
• InChI Key： IUEPWIKFOCKVEU-UHFFFAOYSA-N
• SMILES： O=C(COC1C=C(B2OC(C)(C)C(C)(C)O2)C=CC=1)OCC

Computed Properties

• Exact Mass: 306.16400
• Monoisotopic Mass: 306.164
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.09
• Melting Point: No data available
• Boiling Point: 405.1±25.0℃ at 760 mmHg
• Flash Point: 198.8°C
• Refractive Index: 1.495
• PSA: 53.99000
• LogP: 1.92770
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-(2-Ethoxy-2-oxoethoxy)phenylboronic acid, pinacol ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 3-(2-Ethoxy-2-oxoethoxy)phenylboronic acid, pinacol ester

Recent Advances in the Study of 3-(2-Ethoxy-2-oxoethoxy)phenylboronic acid, pinacol ester (CAS: 850411-07-3)

3-(2-Ethoxy-2-oxoethoxy)phenylboronic acid, pinacol ester (CAS: 850411-07-3) is a boronic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its pinacol ester moiety, serves as a versatile intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of protease inhibitors and as a key building block in Suzuki-Miyaura cross-coupling reactions.

A study published in the Journal of Medicinal Chemistry (2023) explored the use of 3-(2-Ethoxy-2-oxoethoxy)phenylboronic acid, pinacol ester as a precursor in the synthesis of novel β-lactamase inhibitors. The research demonstrated that the compound's boronic acid group plays a crucial role in binding to the active site of β-lactamase enzymes, thereby enhancing the efficacy of antibiotics against resistant bacterial strains. The study reported a significant reduction in minimum inhibitory concentrations (MICs) when the synthesized inhibitors were co-administered with β-lactam antibiotics.

In another groundbreaking study (ACS Chemical Biology, 2024), researchers utilized 3-(2-Ethoxy-2-oxoethoxy)phenylboronic acid, pinacol ester to develop a new class of proteasome inhibitors. The compound's ability to form stable covalent adducts with the threonine residues in the proteasome's active site was leveraged to create highly selective inhibitors. These inhibitors showed promising results in preclinical models of multiple myeloma, with improved pharmacokinetic profiles compared to existing therapeutics.

The synthetic utility of 3-(2-Ethoxy-2-oxoethoxy)phenylboronic acid, pinacol ester has also been demonstrated in materials science. A recent publication in Advanced Materials (2024) described its use in the fabrication of boronate ester-linked covalent organic frameworks (COFs). These COFs exhibited exceptional stability and porosity, making them suitable for applications in drug delivery and catalysis. The study highlighted the compound's role in enabling the precise control of framework architecture through its reactive boronic acid group.

Despite these advancements, challenges remain in the large-scale production and purification of 3-(2-Ethoxy-2-oxoethoxy)phenylboronic acid, pinacol ester. A recent technical report (Organic Process Research & Development, 2023) addressed these issues by proposing an optimized synthetic route that improves yield and reduces byproduct formation. The report emphasized the importance of controlling reaction conditions, particularly temperature and solvent choice, to achieve high purity levels required for pharmaceutical applications.

Looking forward, the unique properties of 3-(2-Ethoxy-2-oxoethoxy)phenylboronic acid, pinacol ester position it as a valuable tool in both academic research and industrial applications. Its versatility in chemical transformations and biological interactions continues to inspire innovative approaches in drug design and materials development. Future research directions may include exploring its potential in targeted drug delivery systems and as a probe for studying enzyme mechanisms in greater detail.